Cas no 1261935-47-0 (5-(3,5-Difluorophenyl)-2-fluorophenol)

• Product Name: 5-(3,5-Difluorophenyl)-2-fluorophenol
• CAS No: 1261935-47-0
• MF: C₁₂H₇F₃O
• MW: 224.178593873978
• MDL: MFCD18313691
• CID: 2764551
• PubChem ID: 53219374
• Update Time: 2025-07-21

5-(3,5-Difluorophenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313691
• 3',4,5'-Trifluoro[1,1'-biphenyl]-3-ol
• 5-(3,5-Difluorophenyl)-2-fluorophenol, 95%
• 1261935-47-0
• DTXSID20684225
• 5-(3,5-DIFLUOROPHENYL)-2-FLUOROPHENOL
• 5-(3,5-Difluorophenyl)-2-fluorophenol

• MDL： MFCD18313691
• Inchi： 1S/C12H7F3O/c13-9-3-8(4-10(14)6-9)7-1-2-11(15)12(16)5-7/h1-6,16H
• InChI Key： DMVLRMLYXAFLQU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC(=C(C=1)O)F)F

Computed Properties

• Exact Mass: 224.04489933Da
• Monoisotopic Mass: 224.04489933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3,5-Difluorophenyl)-2-fluorophenol

Introduction to 5-(3,5-Difluorophenyl)-2-fluorophenol (CAS No. 1261935-47-0)

5-(3,5-Difluorophenyl)-2-fluorophenol, with the CAS number 1261935-47-0, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its aromatic core with multiple fluorine substituents, which confer it with distinct physical and chemical properties.

The molecular formula of 5-(3,5-Difluorophenyl)-2-fluorophenol is C₉H₅F₃O, and its molecular weight is approximately 184.13 g/mol. The presence of fluorine atoms in the molecule significantly influences its electronic properties, making it a valuable candidate for the development of novel pharmaceuticals and advanced materials. The compound's hydroxyl group also plays a crucial role in its reactivity and biological activity.

In the realm of medicinal chemistry, 5-(3,5-Difluorophenyl)-2-fluorophenol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 5-(3,5-Difluorophenyl)-2-fluorophenol exhibited potent inhibitory activity against specific kinases involved in cancer progression. This finding underscores the compound's potential as a scaffold for the development of targeted cancer therapies.

Beyond its medicinal applications, 5-(3,5-Difluorophenyl)-2-fluorophenol has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of functional polymers and organic semiconductors. Research published in Advanced Materials in 2020 demonstrated that polymers incorporating 5-(3,5-Difluorophenyl)-2-fluorophenol units exhibited enhanced photovoltaic performance and stability. These findings open up new avenues for the development of high-efficiency organic solar cells and other optoelectronic devices.

The synthesis of 5-(3,5-Difluorophenyl)-2-fluorophenol has been extensively studied to optimize yield and purity. One common synthetic route involves the coupling of 3,5-difluoroiodobenzene with 2-fluorophenol using palladium-catalyzed cross-coupling reactions. This method provides a reliable and scalable approach to produce the compound with high purity. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The physical properties of 5-(3,5-Difluorophenyl)-2-fluorophenol, such as its melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments. The compound typically exists as a white crystalline solid at room temperature and is soluble in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO). These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

In terms of safety and handling, while 5-(3,5-Difluorophenyl)-2-fluorophenol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The future prospects for 5-(3,5-Difluorophenyl)-2-fluorophenol are promising across multiple disciplines. In medicinal chemistry, ongoing research aims to identify more potent derivatives with improved pharmacological profiles. In materials science, efforts are focused on developing novel polymers and composites that leverage the unique properties of this compound. As research continues to advance, it is likely that new applications will emerge, further expanding the utility of this versatile molecule.

In conclusion, 5-(3,5-Difluorophenyl)-2-fluorophenol (CAS No. 1261935-47-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research progresses, it is expected that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.